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Application Note: ReACp53 Intraperitoneal Injection Protocol for Xenograft Models

Abstract & Mechanistic Rationale
ReACp53 is a rationally designed, cell-penetrating peptide inhibitor of p53 amyloid

aggregation.[1][2][3][4][5][6][7][8][9] In approximately 50% of human cancers, TP53 is mutated.

A significant fraction of these mutations (structural mutants) destabilize the DNA-binding

domain, exposing an adhesive segment (residues 252–258) that drives the formation of prion-

like amyloid aggregates. These aggregates sequester not only the mutant p53 but also wild-

type p53 (dominant-negative effect) and p63/p73, stripping the cell of tumor-suppressive

transcriptional activity.

Mechanism of Action: ReACp53 consists of the p53 amyloid-adhesive sequence (residues

252–258) fused to a poly-arginine cell-penetrating tag. It intercalates into the growing amyloid

fibril, capping it and preventing further aggregation. This allows the endogenous p53 to refold

into its wild-type conformation, translocate to the nucleus, and induce apoptosis.

Why Intraperitoneal (IP)? In high-grade serous ovarian carcinoma (HGSOC) and other

abdominal metastatic models, IP administration provides high local bioavailability, mimicking

clinical routes for peritoneal malignancies.
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Mechanism of Action Visualization
The following diagram illustrates the molecular rescue of p53 function by ReACp53.
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Figure 1: ReACp53 mechanism. The peptide targets the aggregation-prone interface, shifting

p53 from an inactive amyloid state to an active nuclear transcription factor.

Pre-Experimental Planning
Reagent Preparation & Solubility
ReACp53 is a cationic peptide. While the poly-arginine tail aids aqueous solubility, the

"amyloid" core is hydrophobic. Improper handling can cause the peptide to aggregate in the vial

before injection, rendering it inactive.
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Parameter Specification

Molecular Weight ~2617.13 Da

Sequence
RRRRRRRRRR-PILTRITLE (Poly-Arg + p53

252-258)

Storage
Lyophilized powder at -20°C (desiccated). Stock

solutions at -80°C.

Solubility (Stock)
Water or PBS (up to 50 mg/mL). Note: If

precipitation occurs, use 5% DMSO.

Vehicle (In Vivo)

PBS (Phosphate Buffered Saline) is the

standard vehicle. Alternative for high conc: 5%

DMSO + 20% SBE-β-CD in Saline.

Dose Calculation
The standard efficacious dose established in literature (Soragni et al., 2016) is 15 mg/kg.

Mouse Weight: Average 25 g (0.025 kg).

Dose: 15 mg/kg × 0.025 kg = 0.375 mg per mouse.

Injection Volume: Standard IP volume is 100–200 µL. We recommend 200 µL to ensure

diffusion.

Working Concentration: 0.375 mg / 0.2 mL = 1.875 mg/mL.

Detailed Protocol: Intraperitoneal Injection
Step 1: Stock Solution Preparation

Bring lyophilized ReACp53 to room temperature in a desiccator.

Dissolve peptide in sterile, endotoxin-free water or PBS to create a 10 mg/mL stock.

Critical: Vortex immediately. If the solution appears cloudy, sonicate for 10–20 seconds.
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Aliquot into single-use vials (avoid freeze-thaw cycles) and store at -80°C.

Step 2: Working Solution (Day of Injection)
Thaw one aliquot of stock solution.

Dilute to 1.875 mg/mL using sterile PBS.

Example (for 10 mice): Need 2.0 mL total + 20% overage = 2.4 mL.

Calculation: (2.4 mL × 1.875 mg/mL) = 4.5 mg ReACp53.

Mix 450 µL of 10 mg/mL Stock + 1950 µL PBS.

Keep on ice until injection.

Step 3: Animal Handling & Injection
Restraint: Secure the mouse using the scruff method, exposing the abdomen. Tilt the head

downward slightly so abdominal organs shift cranially, reducing the risk of organ puncture.

Site Selection: Lower right or left quadrant of the abdomen.

Sanitization: Wipe the injection site with 70% ethanol.

Injection:

Use a 25G or 27G needle.

Insert needle at a 30° angle, bevel up.

Aspirate slightly to ensure no blood or urine (bladder puncture) is drawn.

Inject 200 µL slowly.

Post-Injection: Monitor for 5 minutes for signs of distress.

Step 4: Dosing Schedule
Frequency: Daily (7 days/week) or 3x/week (e.g., Mon/Wed/Fri).
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Recommendation: Start with Daily for the first week to induce rapid tumor regression, then

switch to 3x/week for maintenance if toxicity is a concern (though ReACp53 is generally

well-tolerated).

Duration: 3 weeks typical for xenograft studies.

Experimental Workflow & Validation
The following flowchart outlines the critical path for a ReACp53 in vivo study.
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Figure 2: Experimental workflow. Note the inclusion of a Scrambled Peptide control to rule out

non-specific cationic toxicity.

Validation Biomarkers (Self-Validating System)
To prove the observed effect is due to p53 rescue and not off-target toxicity, you must assess

the following endpoints:

Endpoint Method
Expected Result (ReACp53
Group)

Tumor Burden Caliper/Bioluminescence
Significant reduction in

volume/flux vs. Vehicle.

p53 Localization IHC / IF

Nuclear accumulation

(Untreated mutant p53 is often

cytosolic or punctate).

Proliferation Ki67 Staining
Significant decrease (%

positive nuclei).[5]

Apoptosis Cleaved Caspase-3 Significant increase.

Target Genes RT-qPCR
Upregulation of p21, PUMA,

NOXA.

Troubleshooting & Safety
Peptide Precipitation: If the peptide precipitates in PBS, add 5-10% DMSO to the stock

before diluting with PBS. Ensure the final DMSO concentration in the animal is <5% (ideally

<1%).

Toxicity: ReACp53 is generally non-toxic to WT p53 tissues because the aggregation target

is absent. However, high doses of poly-arginine peptides can cause mast cell degranulation

(redness/swelling). If observed, pretreat with antihistamines or slow the injection rate.

Control Selection: Always use a Scrambled Sequence peptide (same amino acid

composition, different order) rather than just Vehicle. This controls for the metabolic load of

the peptide and the cationic charge effects.
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To cite this document: BenchChem. [ReACp53 intraperitoneal injection protocol for xenograft
models]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1574287/docs#reacp53-intraperitoneal-injection-
protocol-for-xenograft-models]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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